N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide

• IUPAC Name: (E)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H13N3OS/c1-11-7-9-13-16(19-21-18-13)15(11)17-14(20)10-8-12-5-3-2-4-6-12/h2-10H,1H3,(H,17,20)/b10-8+
• InChI Key: VSVACYKFDYSDRZ-CSKARUKUSA-N
• Canonical SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide, also known as BTA-1, is a compound that has gained attention in the field of scientific research due to its potential applications in various fields. BTA-1 was first synthesized in the 1970s, and since then, it has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential applications in different research areas.

Mechanism of Action

The mechanism of action of N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide involves the inhibition of the uptake of dopamine and norepinephrine. This compound binds to the transporters responsible for the uptake of these neurotransmitters, thereby preventing their reuptake into the presynaptic neuron. This leads to an increase in the extracellular concentration of dopamine and norepinephrine, which results in an enhancement of their physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its effects on dopamine and norepinephrine uptake, this compound has also been shown to inhibit the uptake of serotonin, another neurotransmitter involved in the regulation of mood and emotion. This compound has also been shown to have antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide in lab experiments is its specificity towards dopamine and norepinephrine transporters. This property of this compound allows for the selective inhibition of these transporters without affecting other neurotransmitter systems. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research on N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide. One of the most promising areas of research is the development of this compound analogs with improved solubility and specificity towards dopamine and norepinephrine transporters. Another potential direction is the investigation of the effects of this compound on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, the potential applications of this compound in the treatment of various neurological disorders such as depression and addiction warrant further investigation.
Conclusion:
In conclusion, this compound is a compound that has gained attention in the field of scientific research due to its potential applications in various fields. Its specificity towards dopamine and norepinephrine transporters, as well as its antioxidant properties, make it a potential candidate for the treatment of various neurological disorders. Further research on this compound and its analogs is necessary to fully understand its mechanism of action and potential applications in different research areas.

Synthesis Methods

The synthesis of N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide involves the reaction of 5-methyl-2,1,3-benzothiadiazole-4-amine with cinnamic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-phenylacrylamide has been studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of neuroscience. This compound has been shown to inhibit the uptake of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood, motivation, and reward. This property of this compound has made it a potential candidate for the treatment of various neurological disorders such as depression and addiction.